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Compound of Interest

Compound Name: Citraconic acid dimethyl ester
CAS No.: 617-54-9
Cat. No.: B031520
Get Quote
. J

Executive Summary

Dimethyl citraconate (CAS: 617-54-9) is the dimethyl ester of citraconic acid, characterized by
its (Z)-configuration.[1] Unlike its trans-isomer (dimethyl mesaconate) or its constitutional
isomer (dimethyl itaconate), dimethyl citraconate possesses a unique steric and electronic
profile driven by the interaction between the vicinal methyl and ester groups on the cis-alkene.

This compound serves as a high-value dienophile in Diels-Alder cycloadditions, allowing for the
rapid construction of complex quaternary carbon centers found in pharmaceutical
intermediates. Furthermore, its hydrolytic stability compared to citraconic anhydride makes it an
ideal monomer for synthesizing "smart" bio-polymers where precise control over side-chain
architecture is required.

Chemical Identity & Structural Analysis[1][2]
Nomenclature and Identifiers
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Property Specification

IUPAC Name Dimethyl (Z)-2-methylbut-2-enedioate

Dimethyl citraconate; Citraconic acid dimethyl
Common Name

ester
CAS Number 617-54-9
Molecular Formula C7H1004
Molecular Weight 158.15 g/mol
SMILES CIC(=C\C(=0)0C)/C(=0)0C

Stereochemical Configuration

Dimethyl citraconate exists exclusively as the (Z)-isomer (cis). The steric repulsion between the
allylic methyl group (C2) and the ester group at C3 forces the molecule into a slightly twisted
planar conformation, which significantly influences its reactivity in cycloadditions.

e |somerization Risk: Under UV irradiation or radical catalysis, the thermodynamically less
stable (Z)-isomer can isomerize to the (E)-isomer, dimethyl mesaconate. This transformation
alters the physical properties (MP, BP) and reactivity profile.

Structural Visualization

The following diagram illustrates the structural relationship between dimethyl citraconate and its
isomers, highlighting the critical (Z)-alkene geometry.
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Figure 1: Isomeric relationships. Dimethyl citraconate is the kinetic product of citraconic
anhydride esterification but can isomerize to the trans-form (mesaconate) under stress.

Physicochemical Properties

Accurate physicochemical data is essential for process scaling and purification.

Property Value Notes
Boiling Point 210-211°C At 760 mmHg
Density 1.11 g/mL At 25 °C

Refractive Index (

1.438 Diagnostic for purity
)
Appearance Colorless / Pale Yellow Liquid Darkens upon oxidation
Solubility Miscible in EtOH, Et20, CHCIs Immiscible in water

Spectroscopic Characterization (Self-Validating
Protocol)

To validate the identity of synthesized or purchased dimethyl citraconate, use the following
NMR diagnostic peaks. The long-range allylic coupling is the key differentiator from the trans-
iIsomer.

Proton NMR ( H NMR, 300 MHz, CDCI )

e 5.86 ppm (1H, q,

Hz): Vinyl proton (=CH). The quartet splitting arises from coupling with the allylic methyl
group.

e 3.83 ppm (3H, s): Ester methoxy group (likely C1-COOCH
, deshielded by proximity to methyl).

e 3.72 ppm (3H, s): Ester methoxy group (C4-COOCH
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).
e 2.06 ppm (3H, d,
Hz): Allylic methyl group (-CH

). Appears as a doublet due to coupling with the vinyl proton.

Diagnostic Check: If the vinyl proton appears as a singlet or the coupling constant is
significantly larger, suspect contamination with dimethyl mesaconate.

Carbon NMR ( C NMR, 75 MHz, CDClI )

e Carbonyls: Two signals in the 165-170 ppm region.

Alkene (Quaternary): ~145 ppm (C-Me).

Alkene (Methine): ~120 ppm (=CH).[2]

Methoxy Carbons: ~52 ppm.

Methyl Carbon: ~20 ppm.

Synthesis Protocol

The most robust synthesis involves the acid-catalyzed esterification of citraconic anhydride.
This method avoids the formation of the thermodynamic trans-isomer if temperature is
controlled.

Reagents

e Precursor: Citraconic Anhydride (CAS: 616-02-4).
o Solvent/Reactant: Methanol (anhydrous, excess).

o Catalyst: Concentrated H2SOa or p-Toluenesulfonic acid (pTsOH).

Step-by-Step Workflow

» Dissolution: Dissolve 1.0 eq of Citraconic Anhydride in 10.0 eq of anhydrous Methanol.
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o Catalysis: Add 0.05 eq of H2SOa4 dropwise at 0°C to prevent exotherm-induced isomerization.

o Reflux: Heat the mixture to reflux (65°C) for 4—6 hours. Monitor via TLC (SiOz, 20%
EtOAc/Hexanes) or GC-MS.

e Workup:
o Cool to room temperature.

Concentrate in vacuo to remove excess methanol.

[¢]

[e]

Dilute residue with Diethyl Ether.[3]

o

Wash with sat. NaHCOs (2x) to remove unreacted acid/anhydride.

[¢]

Wash with Brine, dry over MgSOa.

 Purification: Distillation under reduced pressure (approx. 100—-105°C at 22 mmHg) yields
pure dimethyl citraconate.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.rsc.org/suppdata/gc/c4/c4gc00522h/c4gc00522h1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Citraconic Anhydride
(Cyclic Precursor)

MeOH, 0°C

Methanolysis
(Ring Opening)

Fischer Esterification
(H+ Catalyst, Reflux)

H20

Dimethyl Citraconate

(Diester)

Click to download full resolution via product page

Figure 2: Synthesis pathway from anhydride to diester via acid-catalyzed methanolysis.

Reactivity Profile & Applications
Diels-Alder Cycloadditions

Dimethyl citraconate is a moderately reactive dienophile. The presence of the methyl group at
the double bond creates steric hindrance, often reducing reaction rates compared to dimethyl
maleate. However, it is highly valuable for introducing a quaternary methyl center into cyclic
systems.

» Stereospecificity: The reaction is stereospecific; the cis-relationship of the ester groups is
retained in the adduct.
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o Regioselectivity: In reactions with unsymmetrical dienes (e.g., isoprene), the "ortho" and
"para” rules apply, heavily influenced by the electronic withdrawing nature of the ester
groups.

Polymerization & Drug Delivery

In drug development, dimethyl citraconate is used as a comonomer to introduce
functionalizable sites into polyester or polyacrylate backbones.

o Mechanism: Radical copolymerization.

» Utility: The ester groups can be hydrolyzed post-polymerization to release free carboxylic
acids, modifying the polymer's solubility (pH-responsive polymers) or providing conjugation
sites for drug payloads.

Diels-Alder Adduct
(Cyclohexene Derivative)

+ Diene (4)
q g + Comonomer (Radical) Copolymer
Dimethy! Citraconate UV Light / lodine > (Functionalized Backbone)

Dimethyl Mesaconate
(Trans-lIsomer)

Click to download full resolution via product page
Figure 3: Primary reactivity pathways for Dimethyl Citraconate.
Safety & Handling (SDS Highlights)
e Hazards: Skin and eye irritant. May cause respiratory irritation.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation or
moisture-induced hydrolysis.

o PPE: Standard lab coat, nitrile gloves, and safety glasses required. Work in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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